Cas no 957503-48-9 (1-Chloro-4-(3,5-dimethyl-1H-pyrazol-1-yl)phthalazine)
1-Chloro-4-(3,5-dimethyl-1H-pyrazol-1-yl)phthalazine is a specialized heterocyclic compound featuring a phthalazine core substituted with a chloro group and a 3,5-dimethylpyrazole moiety. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro group enhances electrophilic substitution potential, while the pyrazole ring contributes to ligand-binding properties, useful in medicinal chemistry applications. Its well-defined molecular architecture allows for precise functionalization, facilitating the development of targeted bioactive molecules. The compound exhibits high purity and stability under standard handling conditions, ensuring reliable performance in research and industrial processes. Its versatility makes it particularly relevant for constructing complex heterocyclic frameworks in drug discovery and material science.
957503-48-9 structure
Product Name:1-Chloro-4-(3,5-dimethyl-1H-pyrazol-1-yl)phthalazine
CAS No:957503-48-9
MF:C13H11ClN4
MW:258.70624089241
CID:3076757
PubChem ID:3146873
Update Time:2025-10-18
1-Chloro-4-(3,5-dimethyl-1H-pyrazol-1-yl)phthalazine Chemical and Physical Properties
Names and Identifiers
-
- 1-Chloro-4-(3,5-dimethyl-1H-pyrazol-1-yl)phthalazine
- SR-01000318932
- 1-Chloro-4-(3,5-dimethyl-pyrazol-1-yl)-phthalazine
- AKOS000300265
- MLS000855944
- CHEMBL1508592
- DTXSID001324691
- HMS2678G10
- SMR000286389
- 957503-48-9
- BRD-K33155817-001-06-8
- 1-chloro-4-(3,5-dimethylpyrazol-1-yl)phthalazine
- DB-111254
- SR-01000318932-1
-
- MDL: MFCD02582391
- Inchi: 1S/C13H11ClN4/c1-8-7-9(2)18(17-8)13-11-6-4-3-5-10(11)12(14)15-16-13/h3-7H,1-2H3
- InChI Key: LXTBQDBMCZEHIV-UHFFFAOYSA-N
- SMILES: ClC1=C2C=CC=CC2=C(N=N1)N1C(C)=CC(C)=N1
Computed Properties
- Exact Mass: 258.0672241Da
- Monoisotopic Mass: 258.0672241Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 43.6Ų
1-Chloro-4-(3,5-dimethyl-1H-pyrazol-1-yl)phthalazine Security Information
- Storage Condition:(BD554092)
1-Chloro-4-(3,5-dimethyl-1H-pyrazol-1-yl)phthalazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A681770-1g |
1-Chloro-4-(3,5-dimethyl-1H-pyrazol-1-yl)phthalazine |
957503-48-9 | 97% | 1g |
$294.0 | 2025-04-14 | |
| Chemenu | CM531007-1g |
1-Chloro-4-(3,5-dimethyl-1H-pyrazol-1-yl)phthalazine |
957503-48-9 | 97% | 1g |
$353 | 2024-07-18 | |
| Crysdot LLC | CD11003171-5g |
1-Chloro-4-(3,5-dimethyl-1H-pyrazol-1-yl)phthalazine |
957503-48-9 | 97% | 5g |
$874 | 2024-07-19 |
1-Chloro-4-(3,5-dimethyl-1H-pyrazol-1-yl)phthalazine Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
957503-48-9 (1-Chloro-4-(3,5-dimethyl-1H-pyrazol-1-yl)phthalazine) Related Products
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